methyl 4-(5-((3-methoxybenzyl)oxy)-4-oxo-4H-pyran-2-carboxamido)benzoate

• IUPAC Name: methyl 4-[[5-[(3-methoxyphenyl)methoxy]-4-oxopyran-2-carbonyl]amino]benzoate
• InChI: InChI=1S/C22H19NO7/c1-27-17-5-3-4-14(10-17)12-29-20-13-30-19(11-18(20)24)21(25)23-16-8-6-15(7-9-16)22(26)28-2/h3-11,13H,12H2,1-2H3,(H,23,25)
• InChI Key: NIQBIILHZSDRCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)COC2=COC(=CC2=O)C(=O)NC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C22H19NO7
• Molecular Weight: 409.4 g/mol

Description

Methyl 4-(5-((3-methoxybenzyl)oxy)-4-oxo-4H-pyran-2-carboxamido)benzoate is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. It belongs to the class of pyranocarboxamide derivatives, which have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antitumor, and antiviral properties. In

Scientific Research Applications

Structure and Synthetic Pathways

• Structural Analysis and Conjugation Effects : The structures of related pyrazoline derivatives have been studied, revealing the impact of conjugation and hydrogen bonding on molecular stability and reactivity. These findings can be applied to understanding the structural characteristics of similar compounds, including the one (Pilati & Casalone, 1994).

• Synthesis of Intermediates and Derivatives : Various synthetic approaches have been developed for related compounds, such as the synthesis of pyrazolo[1,5-a]-1,3,5-triazines, showcasing innovative methods that could be applied to similar molecules for the development of new pharmacologically active compounds (Raboisson et al., 2003).

Potential Biological Activities

• Cytotoxicity and Anticancer Activity : New pyrazole and pyrazolopyrimidine derivatives have been synthesized and evaluated for their cytotoxic activity against cancer cells, suggesting a pathway for the design and synthesis of novel anticancer agents based on the core structure of the compound (Hassan et al., 2014).

• Antimicrobial Activity : Derivatives of 1-(4-methoxybenzyl)-3-cyclopropyl-1H-pyrazol-5-amine have shown potent antimicrobial activities, indicating the potential for compounds with similar structural features to serve as leads in the development of new antimicrobial agents (Raju et al., 2010).